Cas no 102714-71-6 (4,5-Dimethoxy-2-nitrobenzonitrile)
102714-71-6 structure
Product Name:4,5-Dimethoxy-2-nitrobenzonitrile
CAS No:102714-71-6
MF:C9H8N2O4
MW:208.170822143555
MDL:MFCD00017564
CID:135144
PubChem ID:87558814
Update Time:2024-11-04
4,5-Dimethoxy-2-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dimethoxy-2-nitrobenzonitrile
- Benzonitrile,4,5-dimethoxy-2-nitro-
- 1-Cyano-4,5-dimethoxy-2-nitrobenzene
- 6-Nitroveratronitrile
- Dimethoxy-2-nitrobenzonitrile
- 2-Nitro-4,5-dimethoxybenzonitrile
- 1-Cyano-4,5-dimethoxy-2-nitrobenzene 6-Nitroveratronitrile
- AKOS BBS-00002618
- 4,5-Dimethoxy-2-nitrobenzonitrile98%
- 4,5-Dimethoxy-2-nitrobenzonitrile 98%
- 4,5-Dimethoxy-2-nitro-benzonitrile
- 4,5-dimethoxy-2-nitro benzonitrile
- Benzonitrile, 4,5-dimethoxy-2-nitro-
- 4,5-dimethoxy-2-nitrobenzenecarbonitrile
- PubChem4768
- NQSQQGDTYKGCOT-UHFFFAOYSA-N
- SBB039884
- OR2737
- 06
- A800606
- D2984
- AKOS000271460
- SCHEMBL2773208
- 4,5-Dimethoxy-2-nitrobenzonitrile, 98%
- 4,5-Dimethoxy-2-nitrobenzonitrile, 99%
- FS-3933
- MFCD00017564
- InChI=1/C9H8N2O4/c1-14-8-3-6(5-10)7(11(12)13)4-9(8)15-2/h3-4H,1-2H
- DTXSID70363674
- J-000773
- AC-9277
- CS-0373309
- 102714-71-6
- FT-0642496
- STK741345
-
- MDL： MFCD00017564
- Inchi： 1S/C9H8N2O4/c1-14-8-3-6(5-10)7(11(12)13)4-9(8)15-2/h3-4H,1-2H3
- InChI Key： NQSQQGDTYKGCOT-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C(C#N)=CC=1OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 208.04800
- Monoisotopic Mass: 208.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.4
- Topological Polar Surface Area: 88.1
Experimental Properties
- Color/Form: solid
- Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 165.0 to 170.0 deg-C
- Solubility: Very slightly soluble (0.29 g/l) (25 º C),
- PSA: 88.07000
- LogP: 2.00688
- Solubility: Not determined
4,5-Dimethoxy-2-nitrobenzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26-37/39
- Risk Phrases：R20/21/22
- HazardClass：IRRITANT, IRRITANT-HARMFUL
- PackingGroup：III
4,5-Dimethoxy-2-nitrobenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4,5-Dimethoxy-2-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098373-5g |
4,5-Dimethoxy-2-nitrobenzonitrile |
102714-71-6 | 98% | 5g |
$224.60 | 2023-09-04 | |
| Alichem | A019098373-25g |
4,5-Dimethoxy-2-nitrobenzonitrile |
102714-71-6 | 98% | 25g |
$668.06 | 2023-09-04 | |
| Fluorochem | 013146-1g |
4,5-Dimethoxy-2-nitrobenzonitrile |
102714-71-6 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 013146-5g |
4,5-Dimethoxy-2-nitrobenzonitrile |
102714-71-6 | 97% | 5g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 013146-25g |
4,5-Dimethoxy-2-nitrobenzonitrile |
102714-71-6 | 97% | 25g |
￡39.00 | 2022-03-01 | |
| Fluorochem | 013146-100g |
4,5-Dimethoxy-2-nitrobenzonitrile |
102714-71-6 | 97% | 100g |
￡132.00 | 2022-03-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 650102-5G |
4,5-Dimethoxy-2-nitrobenzonitrile |
102714-71-6 | 98% | 5G |
￥277.65 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 650102-25G |
4,5-Dimethoxy-2-nitrobenzonitrile |
102714-71-6 | 98% | 25G |
￥818.33 | 2022-02-24 | |
| Apollo Scientific | OR2737-5g |
4,5-Dimethoxy-2-nitrobenzonitrile |
102714-71-6 | 0.98 | 5g |
£37.00 | 2025-02-19 | |
| TRC | D460953-2.5g |
4,5-Dimethoxy-2-nitrobenzonitrile |
102714-71-6 | 2.5g |
$ 50.00 | 2022-06-05 |
4,5-Dimethoxy-2-nitrobenzonitrile Related Literature
-
Hassen Bel Abed,Jens Schoene,Mathias Christmann,Marc Nazaré Org. Biomol. Chem. 2016 14 8520
102714-71-6 (4,5-Dimethoxy-2-nitrobenzonitrile) Related Products
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